Cas no 191939-50-1 (1,5-Hexanedione, 2-fluoro-1-phenyl- (9CI))

• Product Name: 1,5-Hexanedione, 2-fluoro-1-phenyl- (9CI)
• CAS No: 191939-50-1
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 116107
• PubChem ID: 45081048
• Update Time: 2025-04-18

1,5-Hexanedione, 2-fluoro-1-phenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,5-Hexanedione, 2-fluoro-1-phenyl- (9CI)
• 1,5-Hexanedione,2-fluoro-1-phenyl-
• 2-fluoro-1-phenylhexane-1,5-dione
• DTXSID90664317
• 191939-50-1

• Inchi： 1S/C12H13FO2/c1-9(14)7-8-11(13)12(15)10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3
• InChI Key： QTDMRNUPHGNMNV-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1)=O)CCC(C)=O

Computed Properties

• Exact Mass: 208.08999
• Monoisotopic Mass: 208.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 2

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones